Cas no 73505-48-3 (Methyl 5-hydroxy-2-methylbenzoate)

• Product Name: Methyl 5-hydroxy-2-methylbenzoate
• CAS No: 73505-48-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD11226199
• CID: 547915
• PubChem ID: 13929055
• Update Time: 2025-10-30

Methyl 5-hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-2-methylbenzoate
• 5-hydroxy-2-methylBenzoic acid methyl ester
• Benzoicacid, 5-hydroxy-2-methyl-, methyl ester
• METHYL-5-METHOXY-2-METHYLBENZOATE
• 3-carbomethoxy-4-methylphenol
• 3-hydroxy-6-methylbenzoic acid methyl ester
• 5-Hydroxy-2-methyl-benzoesaeure-methylester
• 5-hydroxy-2-methyl-benzoic acid methyl ester
• Methyl 3-hydroxy-6-methylbenzoate
• methyl5-hydroxy-2-methylbenzoate
• 5-Hydroxy-2-methyl benzoic acid methyl ester
• Benzoic acid, 5-hydroxy-2-methyl-, methyl ester
• methyl 5-hydroxy-2-methyl benzoate
• XRTIUIMAICRVLI-UHFFFAOYSA-N
• BBL103850
• STL557660
• RP22882
• 73505-48-3
• Z1198319883
• SCHEMBL624699
• A9477
• AKOS006307225
• FT-0682360
• EN300-268042
• J-522688
• AS-33137
• CS-0036519
• AM20041093
• BB 0261221
• 1,3-Diphenylacetonep-Toluenesulfonylhydrazone
• DTXSID60552717
• MFCD11226199
• SY123668
• DB-074706
• methyl 5-hydroxy-2-methylbenzoate;5-hydroxy-2-methyl bezoic acid methyl ester;

• MDL： MFCD11226199
• Inchi： 1S/C9H10O3/c1-6-3-4-7(10)5-8(6)9(11)12-2/h3-5,10H,1-2H3
• InChI Key： XRTIUIMAICRVLI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=CC=1C)O)=O

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76-78 ºC
• Boiling Point: 287.9±20.0 ºC (760 Torr),
• Flash Point: 125.0±14.5 ºC,
• Refractive Index: 1.542
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 46.53000
• LogP: 1.48720

Methyl 5-hydroxy-2-methylbenzoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-hydroxy-2-methylbenzoate

Methyl 5-Hydroxy-2-Methylbenzoate: A Comprehensive Overview

Methyl 5-hydroxy-2-methylbenzoate, also known by its CAS number 73505-48-3, is a fascinating organic compound with a rich history and diverse applications. This compound belongs to the family of aromatic esters, specifically the benzoate esters, and is characterized by its unique chemical structure. The molecule consists of a benzene ring substituted with a hydroxyl group at the 5-position and a methyl group at the 2-position, with an ester functional group attached to the benzene ring. This combination of substituents gives rise to its distinctive chemical properties and reactivity.

The synthesis of methyl 5-hydroxy-2-methylbenzoate has been extensively studied, with researchers exploring various methods to optimize its production. One of the most common approaches involves the esterification of 5-hydroxy-2-methylbenzoic acid with methanol in the presence of an acid catalyst. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint of its production. For instance, the use of solid acid catalysts such as zeolites has been shown to enhance reaction efficiency while minimizing waste generation.

One of the most intriguing aspects of methyl 5-hydroxy-2-methylbenzoate is its biological activity. Studies have demonstrated that this compound exhibits significant antioxidant properties, making it a valuable ingredient in cosmetic formulations. Its ability to neutralize free radicals and protect cellular components from oxidative damage has been validated through in vitro assays and animal model studies. Furthermore, research has shown that methyl 5-hydroxy-2-methylbenzoate may possess anti-inflammatory properties, which could be harnessed in the development of novel therapeutic agents for inflammatory diseases.

The application of methyl 5-hydroxy-2-methylbenzoate extends beyond cosmetics and pharmaceuticals. In the food industry, this compound is used as a flavor enhancer due to its pleasant aroma and taste profile. Its ability to stabilize food products by inhibiting lipid oxidation has also made it a popular additive in processed foods. Recent studies have explored its potential as a natural alternative to synthetic antioxidants, offering a safer and more sustainable option for food preservation.

In terms of environmental impact, methyl 5-hydroxy-2-methylbenzoate has been found to degrade relatively quickly under aerobic conditions, reducing its persistence in aquatic ecosystems. However, further research is needed to fully understand its environmental fate and potential risks. Regulatory agencies are increasingly focusing on the ecological safety of chemical compounds, and methyl 5-hydroxy-2-methylbenzoate's biodegradability is seen as a positive attribute in this context.

Looking ahead, the future of methyl 5-hydroxy-2-methylbenzoate appears promising as researchers continue to uncover new applications and improve existing ones. The compound's versatility across multiple industries underscores its importance in modern chemistry. As sustainability becomes a key driver in product development, compounds like methyl 5-hydroxy-2-methylbenzoate are likely to play an even greater role in creating eco-friendly solutions.